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Compound of Interest

Compound Name: 20-Methylpregn-5-en-3beta-ol

Cat. No.: B091645

An In-Depth Technical Guide to 20-Methylpregn-
5-en-3beta-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 20-Methylpregn-5-en-3beta-ol, a pregnane derivative of interest in steroid
chemistry. This document summarizes its known attributes, details a key synthetic protocol,
and outlines its currently understood biological significance, addressing the core requirements
of researchers in the field.

Chemical and Physical Properties

20-Methylpregn-5-en-3beta-ol, also known by its synonym Guneribol, is a steroid derivative
with the molecular formula C22H360.[1] While extensive experimental data on its physical
properties remains limited in publicly accessible literature, a profile of its key chemical
identifiers and computed properties has been established.

Table 1: Chemical Identifiers and Computed Physical Properties of 20-Methylpregn-5-en-
3beta-ol
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Property Value Source
(3S,8S,9S,10R,13R,14S,17R)-
10,13-dimethyl-17-propan-2-yl-

IUPAC Name 2,3,4,7,8,9,11,12,14,15,16,17- PubChem[1]
dodecahydro-1H-
cyclopenta]a]phenanthren-3-ol

CAS Number 1042-59-7 PubChem[1]

Molecular Formula C22H360 PubChem[1]

Molecular Weight 316.5 g/mol PubChem[1]

Monoisotopic Mass 316.276615768 Da PubChem[1]

XLogP3 6.3 PubChem[1]

Heavy Atom Count 23 PubChem[1]

Complexity 506 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor
1 PubChem[1]

Count

Rotatable Bond Count 2 PubChem[1]

Note: The majority of the physical properties listed are computationally derived and may not

reflect experimentally determined values.

Synthesis of 20-Methylpregn-5-en-3beta-ol

A key synthetic route for 20-Methylpregn-5-en-3beta-ol was reported by R.T. Blickenstaff in

the Journal of the American Chemical Society in 1960. The synthesis involves a three-step

process starting from Pregn-5-ene-3,20-diol, 20-methyl-, 3-acetate.[1]

Experimental Protocol: Synthesis of 20-Methylpregn-5-en-3beta-ol

The following protocol is based on the multi-step synthesis described in the literature.[1]
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Step 1: Dehydration

e Reactants: Pregn-5-ene-3,20-diol, 20-methyl-, 3-acetate, Phosphorus oxychloride (POCIs),
Pyridine (Py).

e Procedure: The starting material is treated with phosphorus oxychloride in pyridine to induce
dehydration.

Step 2: Hydrogenation
e Reactants: The product from Step 1, Hydrogen gas (Hz), Platinum(IV) oxide (PtO2).

e Procedure: The dehydrated intermediate is subjected to catalytic hydrogenation using
Adams' catalyst (PtO2) to reduce the newly formed double bond.

Step 3: Hydrolysis
e Reactant: The product from Step 2, Potassium hydroxide (KOH).

e Procedure: The acetate protecting group at the 3-beta position is removed by hydrolysis with
potassium hydroxide to yield the final product, 20-Methylpregn-5-en-3beta-ol.

Diagram 1: Synthetic Workflow for 20-Methylpregn-5-en-3beta-ol
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Caption: A three-step synthesis of 20-Methylpregn-5-en-3beta-ol.

Spectroscopic Data

Detailed experimental spectroscopic data for 20-Methylpregn-5-en-3beta-ol is not widely
available in public databases. However, the PubChem database entry indicates the existence
of a GC-MS spectrum.[1] Researchers are advised to consult specialized spectroscopic
libraries or perform their own analyses for detailed characterization.

Biological Activity and Signaling Pathways
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As of the latest available information, there is no specific data on the biological activity or the
signaling pathways directly involving 20-Methylpregn-5-en-3beta-ol. Its structural similarity to
other pregnane derivatives, such as pregnenolone, suggests potential interactions with steroid
hormone receptors or neuroactive steroid pathways. However, without experimental evidence,
any proposed biological role remains speculative.

Further research, including in vitro and in vivo screening, is necessary to elucidate the
pharmacological profile and mechanism of action of this compound.

Diagram 2: Hypothetical Biological Investigation Workflow
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Caption: A logical workflow for investigating the biological properties of 20-Methylpregn-5-en-
3beta-ol.
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Conclusion

20-Methylpregn-5-en-3beta-ol is a synthetically accessible pregnane steroid. While its
fundamental chemical identity is established, a significant gap exists in the experimental
validation of its physical properties and, more importantly, its biological function. The synthetic
protocol outlined provides a basis for obtaining this compound for further study. Future
research should prioritize the experimental determination of its physicochemical parameters
and a thorough investigation into its potential pharmacological effects to understand its role in
biological systems and its potential for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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